Cas no 66948-74-1 (5,6-Dihydroxy-4,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione)

• Product name: 5,6-Dihydroxy-4,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
• CAS No: 66948-74-1
• MF: C₁₆H₂₂O₄
• MW: 278.343
• CID: 2796702
• PubChem ID: 71368896

5,6-Dihydroxy-4,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydroxy-4,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
• 66948-74-1
• DTXSID40791940

• Inchi： InChI=1S/C16H22O4/c1-10(2)5-6-12-13(17)9-14(18)16(20,15(12)19)8-7-11(3)4/h5,7,19-20H,6,8-9H2,1-4H3
• InChI Key： QYSUIZVOTGYBBX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 278.15180918Da
• Monoisotopic Mass: 278.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 2.7